Cas no 1400414-42-7 ((E)-2-(4-hydroxyphenyl)ethenylboronic acid)

• Product Name: (E)-2-(4-hydroxyphenyl)ethenylboronic acid
• CAS No: 1400414-42-7
• MF: C₈H₉BO₃
• MW: 163.966262578964
• CID: 6382754
• PubChem ID: 165992799
• Update Time: 2025-06-09

(E)-2-(4-hydroxyphenyl)ethenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-hydroxyphenyl)ethenylboronic acid
• Boronic acid, B-[(1E)-2-(4-hydroxyphenyl)ethenyl]-
• [(E)-2-(4-hydroxyphenyl)ethenyl]boronic acid
• (E)-(4-Hydroxystyryl)boronic acid
• 1400414-42-7
• EN300-2010669

• Inchi： 1S/C8H9BO3/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-6,10-12H/b6-5+
• InChI Key： QUTQDTQBKQTDCI-AATRIKPKSA-N
• SMILES： B(/C=C/C1=CC=C(O)C=C1)(O)O

Computed Properties

• Exact Mass: 164.0644743g/mol
• Monoisotopic Mass: 164.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 379.4±44.0 °C(Predicted)
• pka: 9.62±0.43(Predicted)

Additional information on (E)-2-(4-hydroxyphenyl)ethenylboronic acid

Introduction to (E)-2-(4-hydroxyphenyl)ethenylboronic Acid (CAS No. 1400414-42-7)

(E)-2-(4-hydroxyphenyl)ethenylboronic acid, with the CAS number 1400414-42-7, is a significant compound in the field of chemical biology and pharmaceutical research. This boronic acid derivative has garnered considerable attention due to its unique structural properties and versatile applications in synthetic chemistry, drug development, and material science. The presence of both a phenolic hydroxyl group and a boronic acid functional group makes this compound particularly interesting for various biochemical interactions and catalytic processes.

The compound's structure, featuring an allylboronic acid moiety attached to a 4-hydroxyphenyl group, enables it to participate in a wide range of chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. These reactions are widely utilized in the pharmaceutical industry for the construction of biaryl structures found in many active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for their potential applications in drug discovery and therapeutic interventions. The hydroxyl group in (E)-2-(4-hydroxyphenyl)ethenylboronic acid not only facilitates its participation in cross-coupling reactions but also allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Boronic acids have been extensively studied for their ability to interact with biological targets, particularly enzymes and receptors. The (E)-2-(4-hydroxyphenyl)ethenylboronic acid derivative has shown promise in preliminary studies as a scaffold for designing molecules that can selectively inhibit specific biological pathways. This has opened up new avenues for the development of drugs that can modulate disease-related processes with high precision.

The compound's potential extends beyond pharmaceutical applications into the realm of materials science. Boronic acids are known for their ability to form coordination complexes with metals, which can be exploited in the design of smart materials and catalysts. The specific electronic and steric properties of (E)-2-(4-hydroxyphenyl)ethenylboronic acid make it an attractive candidate for developing novel materials with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of boronic acid derivatives like (E)-2-(4-hydroxyphenyl)ethenylboronic acid in drug design. Molecular modeling studies have demonstrated that the compound can interact with various biological targets through hydrogen bonding and other non-covalent interactions. These insights have guided the rational design of more potent and selective drug candidates.

The synthesis of (E)-2-(4-hydroxyphenyl)ethenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions. The use of high-purity starting materials and optimized reaction protocols is essential to ensure high yields and minimal byproduct formation. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, (E)-2-(4-hydroxyphenyl)ethenylboronic acid (CAS No. 1400414-42-7) is a versatile compound with significant potential in pharmaceutical research, material science, and synthetic chemistry. Its unique structural features enable it to participate in a wide range of chemical reactions and interactions, making it a valuable tool for scientists working on drug discovery, catalysis, and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.